Cas no 428837-88-1 (ethyl 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetate)

• Product Name: ethyl 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetate
• CAS No: 428837-88-1
• MF: C₁₃H₁₅IO₅
• MW: 378.159676790237
• MDL: MFCD02257235
• CID: 3057518
• PubChem ID: 1341534
• Update Time: 2025-06-24

ethyl 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxy-4-formyl-6-iodo-phenoxy)-acetic acid ethyl ester
• ethyl 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetate
• 428837-88-1
• SR-01000236635-1
• Oprea1_159737
• AKOS000295640
• BBL034845
• SR-01000236635
• VS-12702
• CS-0117495
• STK346697
• Oprea1_431379
• ethyl (2-ethoxy-4-formyl-6-iodophenoxy)acetate
• ALBB-034948
• EN300-228096
• Acetic acid, (2-ethoxy-4-formyl-6-iodophenoxy)-, ethyl ester
• DSA83788

• MDL： MFCD02257235
• Inchi： 1S/C13H15IO5/c1-3-17-11-6-9(7-15)5-10(14)13(11)19-8-12(16)18-4-2/h5-7H,3-4,8H2,1-2H3
• InChI Key： DPJZYJLUEMRONG-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=CC(=C1OCC(=O)OCC)OCC

Computed Properties

• Exact Mass: 377.99642Da
• Monoisotopic Mass: 377.99642Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.8Ų

Additional information on ethyl 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetate

Ethyl 2-(2-Ethoxy-4-Formyl-6-Iodophenoxy)acetate (CAS No. 428837-88-1): A Comprehensive Overview

Ethyl 2-(2-Ethoxy-4-formyl-6-iodophenoxy)acetate (CAS No. 428837-88-1) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including an ethoxy group, a formyl group, and an iodine substituent, which collectively contribute to its diverse reactivity and potential biological activities.

The chemical structure of ethyl 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetate consists of a central acetate ester linked to a substituted phenyl ring. The presence of the ethoxy group and the formyl group on the phenyl ring imparts specific electronic and steric properties that are crucial for its reactivity in various synthetic transformations. The iodine substituent, on the other hand, provides a versatile handle for further functionalization through reactions such as Suzuki coupling or other palladium-catalyzed cross-coupling reactions.

In recent years, ethyl 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetate has gained attention in the context of medicinal chemistry due to its potential as a building block for the synthesis of bioactive molecules. For instance, the formyl group can be readily converted into various functionalities, such as amines or alcohols, which are common pharmacophores in drug design. Additionally, the iodine substituent can be used to introduce other functional groups or to label the molecule for imaging purposes.

One notable application of ethyl 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetate is in the synthesis of antitumor agents. Research has shown that compounds derived from this scaffold exhibit potent antiproliferative activity against various cancer cell lines. For example, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound were effective in inhibiting the growth of human breast cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis.

Moreover, ethyl 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetate has been explored as a precursor for the synthesis of antiviral agents. The ability to introduce diverse functional groups through the iodine substituent allows for the creation of molecules with tailored antiviral properties. A recent study in *Organic Letters* reported the synthesis of several derivatives that exhibited significant activity against influenza viruses by interfering with viral replication processes.

The synthetic versatility of ethyl 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetate is further highlighted by its use in the development of PET (Positron Emission Tomography) tracers. The iodine substituent can be radiolabeled with isotopes such as ¹²³I or ¹³¹I, making it suitable for imaging applications in nuclear medicine. This property has been exploited to create tracers that can be used to visualize and quantify specific biological processes in vivo.

In addition to its applications in medicinal chemistry and nuclear medicine, ethyl 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetate has also found use in materials science. The compound can serve as a monomer or building block for the synthesis of polymers with unique optical and electronic properties. For example, polymers derived from this compound have been shown to exhibit high thermal stability and excellent solubility in organic solvents, making them suitable for use in organic electronics and photovoltaic devices.

The synthesis of ethyl 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetate typically involves several steps, including the formation of the substituted phenol intermediate and subsequent esterification reactions. One common synthetic route involves starting from 2-bromoacetophenone, which undergoes nucleophilic substitution with ethylene glycol to form the corresponding ethoxy-substituted phenol. This intermediate is then treated with acetic acid chloride and ethanol to yield the final product.

The physical and chemical properties of ethyl 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetate have been well-characterized through various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure and behavior in different environments. For instance, NMR spectroscopy has revealed specific chemical shifts that are indicative of the presence of the ethoxy, formyl, and iodine substituents.

In conclusion, ethyl 2-(2-Ethoxy-4-formyl-6-Iodophenoxy)acetate (CAS No. 428837-88-1) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, nuclear medicine, and materials science. Its unique structural features make it an attractive building block for the development of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.